Cas no 697787-28-3 (2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide)

• Product Name: 2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
• CAS No: 697787-28-3
• MF: C₁₁H₁₂BrN₅OS
• MW: 342.21487903595
• MDL: MFCD03761248
• CID: 1074222
• PubChem ID: 728572
• Update Time: 2025-04-20

2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide
• MFCD03761248
• 697787-28-3
• 2-[[5-(3-bromophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• BB 0240714
• [5-(3-Bromo-phenyl)-4-methyl-4H-[1,2,4]triaz ol-3-ylsulfanyl]-acetic acid hydrazide
• 2-((5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 2-([5-(3-Bromophenyl)-4-methyl-4h-1,2,4-triazol-3-yl]thio)acetohydrazide
• AKOS000321655
• LS-01416
• 2-{[5-(3-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• 2-{[5-(3-bromophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• STK502819
• ALBB-003965
• 2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide

• MDL： MFCD03761248
• Inchi： 1S/C11H12BrN5OS/c1-17-10(7-3-2-4-8(12)5-7)15-16-11(17)19-6-9(18)14-13/h2-5H,6,13H2,1H3,(H,14,18)
• InChI Key： VCXKFAZBMMYBMT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(N1C)SCC(NN)=O

Computed Properties

• Exact Mass: 340.99459g/mol
• Monoisotopic Mass: 340.99459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Security Information

• HazardClass：IRRITANT